[4-(4-Methylphenyl)phenyl] 2-phenoxyacetate

• IUPAC Name: [4-(4-methylphenyl)phenyl] 2-phenoxyacetate
• InChI: InChI=1S/C21H18O3/c1-16-7-9-17(10-8-16)18-11-13-20(14-12-18)24-21(22)15-23-19-5-3-2-4-6-19/h2-14H,15H2,1H3
• InChI Key: VETCIWRHLIDVKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)COC3=CC=CC=C3
• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol

Description

[4-(4-Methylphenyl)phenyl] 2-phenoxyacetate is an organic compound that belongs to the class of phenyl esters. This compound is characterized by the presence of a phenyl group substituted with a methyl group at the para position and another phenyl group attached to a phenoxyacetate moiety. It is used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(4-Methylphenyl)phenyl] 2-phenoxyacetate typically involves the esterification of 4-(4-methylphenyl)phenol with phenoxyacetic acid. The reaction is usually catalyzed by an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction mixture is heated under reflux conditions to facilitate the esterification process. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

[4-(4-Methylphenyl)phenyl] 2-phenoxyacetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl groups in the compound can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of nitro, halo, or sulfonyl derivatives.

Scientific Research Applications

[4-(4-Methylphenyl)phenyl] 2-phenoxyacetate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [4-(4-Methylphenyl)phenyl] 2-phenoxyacetate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Methoxyphenyl)phenyl acetate
• 4-(4-Chlorophenyl)phenyl acetate
• 4-(4-Bromophenyl)phenyl acetate

Uniqueness

[4-(4-Methylphenyl)phenyl] 2-phenoxyacetate is unique due to the presence of the methyl group at the para position, which can influence its reactivity and interaction with other molecules. This structural feature can lead to differences in its chemical and biological properties compared to similar compounds.